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Compound of Interest

Compound Name: di-tert-Butyl phosphite

Cat. No.: B8811950

Di-tert-butyl phosphite (DTBP), with the CAS number 13086-84-5, is a dialkyl phosphite ester
characterized by the presence of two sterically demanding tert-butyl groups.[1][2][3] This
structural feature imparts a unique combination of stability and reactivity, making it an
invaluable reagent in modern organic chemistry.[4] It is widely recognized as a crucial
intermediate in the synthesis of pharmaceuticals, particularly antiviral agents and phosphonate
prodrugs, and as a ligand in various metal-catalyzed cross-coupling reactions.[4][5] The steric
hindrance provided by the tert-butyl groups influences its reactivity, rendering it less reactive
than less bulky phosphites but offering a favorable balance for many synthetic transformations.

[6]

Commercial Availability and Supplier Specifications

Di-tert-butyl phosphite is readily available from a range of chemical suppliers, ensuring a
stable supply for research and development activities. The typical purity grades offered are
generally between 95% and greater than 98%. When selecting a supplier, it is crucial to
consider not only the purity but also the packaging and available quantities to suit the scale of
the intended application.

Below is a summary of prominent suppliers and their typical product specifications for di-tert-
butyl phosphite:
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. . CAS Molecular Molecular Available

Supplier Purity . .
Number Formula Weight Quantities
Thermo
Scientific 96% 13086-84-5 CsH1s03P 193.20 g/mol 19,59,25¢g
Chemicals
Sigma-
) 95% 13086-84-5 CsH1003P 194.21 g/mol 19,5¢9

Aldrich
Santa Cruz
Biotechnolog N/A 13086-84-5 CsH1003P 194.21 g/mol Inquire
y
Alfa )

] 95% 13086-84-5 CsH1s03P 193.20 g/mol Inquire
Chemistry
Tokyo
Chemical >98.0% 13086-84-5 CsH1003P 194.21 g/mol Inquire
Industry (TCI)

Note: This table is a representative sample and not exhaustive. Researchers should always
consult the supplier's specific product datasheet for the most current information.

Core Applications in Drug Discovery and
Development

Di-tert-butyl phosphite's utility in the pharmaceutical industry is primarily centered on its role
as a precursor for phosphonate-containing bioactive molecules and as a ligand in the synthesis
of complex organic intermediates.

Synthesis of Phosphonate Prodrugs and Antiviral
Agents

Phosphonates are often used as isosteric replacements for phosphates in drug design to
enhance enzymatic interactions.[6] However, their high negative charge at physiological pH
can impede cell membrane permeability.[6] A common strategy to overcome this is the use of
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prodrugs, where the phosphonate moiety is masked with biolabile groups. Di-tert-butyl
phosphite is a key starting material in the synthesis of such phosphonate prodrugs.[1][6][7]

A prominent example is its application in the synthesis of Tenofovir, a nucleotide reverse
transcriptase inhibitor used in the treatment of HIV and hepatitis B.[1][8] The synthesis involves
the hydroxymethylation of di-tert-butyl phosphite, followed by further functionalization and
coupling to the nucleobase core.[8]

This protocol is adapted from a reported efficient and simple method.[8]

Materials:

Di-tert-butyl phosphite (commercially available or freshly distilled)

Paraformaldehyde

Potassium carbonate (K2COs)

Acetonitrile (MeCN)

Procedure:

To a stirred solution of di-tert-butyl phosphite (1.0 eq.) in acetonitrile, add solid
paraformaldehyde (1.1 eq.) and potassium carbonate (0.2 eq.).

 Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by 31P-NMR spectroscopy.

e Upon completion, filter the reaction mixture to remove the potassium carbonate.

o The filtrate can be concentrated under reduced pressure. The crude product, di-tert-butyl
(hydroxymethyl)phosphonate, can often be used in the next step without further purification.
For higher purity, recrystallization from acetonitrile may be performed.[8]

Causality Behind Experimental Choices:

o Paraformaldehyde: A solid source of formaldehyde that is easier to handle than aqueous
formaldehyde solutions.[8]
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o Potassium Carbonate: A mild base to catalyze the reaction.
» Acetonitrile: An appropriate solvent for the reactants.

o Purity of Di-tert-butyl phosphite: Using crude di-tert-butyl phosphite requires initial purity
determination by 3*P-NMR to adjust the amount of paraformaldehyde, as an excess can lead
to byproduct formation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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